N-cyclohexyl-2-((2-(2-((4-methoxybenzyl)amino)-2-oxoethyl)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide

• IUPAC Name: N-cyclohexyl-2-[[2-[2-[(4-methoxyphenyl)methylamino]-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]butanamide
• InChI: InChI=1S/C30H35N5O4S/c1-3-25(28(37)32-20-9-5-4-6-10-20)40-30-34-23-12-8-7-11-22(23)27-33-24(29(38)35(27)30)17-26(36)31-18-19-13-15-21(39-2)16-14-19/h7-8,11-16,20,24-25H,3-6,9-10,17-18H2,1-2H3,(H,31,36)(H,32,37)
• InChI Key: HSRWHFQVHYLXSE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1CCCCC1)SC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)NCC5=CC=C(C=C5)OC
• Molecular Formula: C30H35N5O4S
• Molecular Weight: 561.7 g/mol

Description

N-cyclohexyl-2-((2-(2-((4-methoxybenzyl)amino)-2-oxoethyl)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide is a useful research compound. Its molecular formula is C30H35N5O4S and its molecular weight is 561.7. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-((2-(2-((4-methoxybenzyl)amino)-2-oxoethyl)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-((2-(2-((4-methoxybenzyl)amino)-2-oxoethyl)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis Techniques

Several studies have focused on the synthesis of quinazoline derivatives, which are structurally related to the specified compound. For instance, Yadav et al. (2013) developed an environmentally benign synthesis method for substituted 5H[1,3]-thiazolo[2,3-b]quinazoline-3,5-(2H)-dione derivatives using ionic liquid mediation, yielding products in excellent yields (Yadav, Dhakad, & Sharma, 2013). Another study by Shiau et al. (1989) described the synthesis of 2, 3-dihydroimidazo[1, 2-c]quinazolin-5(6H)-one through the reaction of 2-aminothiobenzamide with isocyanates, showcasing a novel synthetic pathway for such compounds (Shiau, Chern, Tien, & Liu, 1989).

Biological Activity and Potential Applications

Berest et al. (2011) synthesized novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides and evaluated their anticancer, antibacterial activity, and Photobacterium leiognathi Sh1 bioluminescence inhibition. This study highlights the compound's potential in therapeutic applications, particularly in cancer treatment (Berest, Voskoboynik, Kovalenko, Antypenko, Nosulenko, Katsev, & Shandrovskaya, 2011). Mohareb et al. (2022) focused on the synthesis of fused quinoline derivatives with antiproliferative activities, indicating the scope of such compounds in developing anticancer agents (Mohareb, Ibrahim, Elmetwally, & Gamaan, 2022).